2-[[3-(3,4-Dimethylphenyl)-6-(2-fluorophenyl)-7-oxo-2-sulfanylidene-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl]acetonitrile

• IUPAC Name: 2-[[3-(3,4-dimethylphenyl)-6-(2-fluorophenyl)-7-oxo-2-sulfanylidene-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl]acetonitrile
• InChI: InChI=1S/C21H15FN4OS3/c1-12-7-8-14(11-13(12)2)25-18-17(30-21(25)28)19(27)26(20(24-18)29-10-9-23)16-6-4-3-5-15(16)22/h3-8,11H,10H2,1-2H3
• InChI Key: CIHWFNPQOHBHSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C(=O)N(C(=N3)SCC#N)C4=CC=CC=C4F)SC2=S)C
• Molecular Formula: C21H15FN4OS3
• Molecular Weight: 454.6 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a thiazolopyrimidine core, which is a type of heterocyclic compound. Heterocycles are often found in biologically active compounds, including many drugs.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of multiple rings and functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the presence of polar functional groups, and its stability could be influenced by the presence of the aromatic rings.

Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the synthesis and characterization of compounds with structures related to the specified chemical, focusing on the development of novel heterocyclic compounds. For instance, Abdelriheem et al. (2015) explored the synthesis of new thieno[2,3-b]pyridines and pyrimidino[4',5':4,5]thieno[2,3-b]pyridine derivatives, highlighting the importance of structural variation in the development of compounds with potential applications in various fields, including medicinal chemistry and material science (Abdelriheem, Ahmad, & Abdelhamid, 2015).

Potential Applications

The synthesis of compounds with similar structures to the specified chemical has been linked to potential applications in various areas of research. For example, El‐Mekabaty (2015) investigated the antioxidant activity of heterocycles incorporating the pyrazolo-[3,4-D]pyrimidin-4-One moiety, suggesting their potential use in developing antioxidant agents (El‐Mekabaty, 2015). Additionally, compounds with similar structures have been evaluated for their antinociceptive and anti-inflammatory properties, as demonstrated by Selvam et al. (2012), who synthesized and evaluated thiazolopyrimidine derivatives for these biological activities (Selvam, Karthik, Palanirajan, & Ali, 2012).

Future Directions

The future research directions for this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.